Cas no 1602305-46-3 (1-(2-methylquinolin-6-yl)ethane-1,2-diol)

• Product Name: 1-(2-methylquinolin-6-yl)ethane-1,2-diol
• CAS No: 1602305-46-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5984644
• PubChem ID: 105379826
• Update Time: 2025-06-10

1-(2-methylquinolin-6-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-6-yl)ethane-1,2-diol
• EN300-1841715
• 1602305-46-3

• Inchi： 1S/C12H13NO2/c1-8-2-3-9-6-10(12(15)7-14)4-5-11(9)13-8/h2-6,12,14-15H,7H2,1H3
• InChI Key： OHHDWIUHMDVAFE-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(2-methylquinolin-6-yl)ethane-1,2-diol

1-(2-Methylquinolin-6-yl)ethane-1,2-diol: An Emerging Compound in Medicinal Chemistry

1-(2-Methylquinolin-6-yl)ethane-1,2-diol, with the CAS number 1602305-46-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique quinoline scaffold and diol functional group, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1-(2-methylquinolin-6-yl)ethane-1,2-diol.

The chemical structure of 1-(2-methylquinolin-6-yl)ethane-1,2-diol is defined by its quinoline core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The presence of a methyl group at the 2-position of the quinoline ring and the diol group at the ethane chain endows this compound with distinct chemical and biological properties. The diol functionality is particularly noteworthy as it can participate in various chemical reactions and interactions, making it a valuable scaffold for drug design and development.

Several synthetic routes have been reported for the preparation of 1-(2-methylquinolin-6-yl)ethane-1,2-diol. One common approach involves the condensation of 6-bromo-2-methylquinoline with an appropriate aldehyde or ketone followed by reduction to form the desired diol. Another method involves the palladium-catalyzed coupling reaction between 6-bromo-2-methylquinoline and an ethylene glycol derivative. These synthetic strategies not only provide high yields but also offer flexibility in introducing various substituents to tailor the compound's properties for specific applications.

Recent studies have highlighted the biological activities of 1-(2-methylquinolin-6-yl)ethane-1,2-diol. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and cell cycle progression. Additionally, 1-(2-methylquinolin-6-yl)ethane-1,2-diol has been found to induce apoptosis in cancer cells through the activation of caspase pathways.

Beyond its anticancer properties, 1-(2-methylquinolin-6-yl)ethane-1,2-diol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-methylquinolin-6-yl)ethane-1,2-diol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising lead for further drug development.

Moreover, recent advancements in computational chemistry have facilitated the rational design of 1-(2-methylquinolin-6-yl)ethane-1,2-diol derivatives with enhanced biological activities. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into structure-function relationships. These findings have guided the synthesis of optimized analogs with improved potency and selectivity.

In conclusion, 1-(2-methylquinolin-6-yl)ethane-1,2-diol (CAS number 1602305-46-3) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.